Cas no 2167-38-6 (Oxetane, 3-methyl-)
Oxetane, 3-methyl- structure
Product Name:Oxetane, 3-methyl-
Oxetane, 3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Oxetane, 3-methyl-
- 3-METHYLOXETANE
- 2-Methyloxetan
- 3-Methyl-oxacyclobutan
- 3-Methyl-oxetan
- 3-methyl-oxetane
- HT854
- Oxetane,3-methyl
- propene oxide
- A815593
- VJQHJNIGWOABDZ-UHFFFAOYSA-N
- 2167-38-6
- FT-0724955
- Oxetane, 3-methyl
- AKOS005146219
- DTXSID10336145
-
- Inchi： 1S/C4H8O/c1-4-2-5-3-4/h4H,2-3H2,1H3
- InChI Key： VJQHJNIGWOABDZ-UHFFFAOYSA-N
- SMILES： O1CC(C)C1
Computed Properties
- Exact Mass: 72.05750
- Monoisotopic Mass: 72.057514874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 30.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 0.879
- Boiling Point: 59 °C at 760 mmHg
- PSA: 9.23000
- LogP: 0.65270
Oxetane, 3-methyl- Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Oxetane, 3-methyl- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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